5-methyl-2-{[3-(3-methylphenoxy)propyl]thio}-1H-benzimidazole

• IUPAC Name: 6-methyl-2-[3-(3-methylphenoxy)propylsulfanyl]-1H-benzimidazole
• InChI: InChI=1S/C18H20N2OS/c1-13-5-3-6-15(11-13)21-9-4-10-22-18-19-16-8-7-14(2)12-17(16)20-18/h3,5-8,11-12H,4,9-10H2,1-2H3,(H,19,20)
• InChI Key: UEFCHGVREMRYIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCSC2=NC3=C(N2)C=C(C=C3)C
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

“5-methyl-2-{[3-(3-methylphenoxy)propyl]thio}-1H-benzimidazole” is a chemical compound with the molecular formula C18H20N2OS. It is related to a class of compounds known as benzimidazoles.

Molecular Structure Analysis

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. The resulting structure is planar.

Scientific Research Applications

Antimicrobial Applications

Benzimidazole derivatives, including those similar in structure to 5-methyl-2-{[3-(3-methylphenoxy)propyl]thio}-1H-benzimidazole, have been synthesized and evaluated for their antimicrobial properties against various bacterial and fungal strains. For instance, novel derivatives have shown significant antimicrobial activity, comparable to standard drugs, against pathogens like Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus niger (Anil, Shankar, Bharath, & Jalapathi, 2017). These findings underscore the potential of benzimidazole derivatives as effective antimicrobial agents in medical and environmental applications.

Corrosion Inhibition

Benzimidazole derivatives have also been researched for their corrosion inhibition properties, particularly for protecting metals like mild steel in acidic environments. Studies have demonstrated that these compounds can significantly reduce corrosion rates through adsorption and formation of protective layers on metal surfaces, highlighting their potential as corrosion inhibitors in industrial applications (Yadav, Behera, Kumar, & Sinha, 2013).

Anticancer Activity

Furthermore, benzimidazole derivatives have been identified as promising anticancer agents. Research has shown that certain benzimidazole compounds exhibit high potency against various cancer cell lines, including human liver carcinoma (HEPG2) and pheochromocytoma of the rat adrenal medulla (PC12) cells. These compounds have been found to induce apoptosis and inhibit cell proliferation, suggesting their potential as therapeutic agents in cancer treatment (Nofal, Soliman, Abd El-Karim, El Zahar, Srour, Sethumadhavan, & Maher, 2011).